Cas no 2613300-03-9 ((2S)-2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}pyrrolidine dihydrochloride)

• Product Name: (2S)-2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}pyrrolidine dihydrochloride
• CAS No: 2613300-03-9
• MF: C₁₀H₁₈Cl₂N₄
• MW: 265.182719707489
• MDL: MFCD33032426
• CID: 5663470
• PubChem ID: 155943942
• Update Time: 2023-11-27

(2S)-2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}pyrrolidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2613300-03-9
• EN300-27735615
• (2S)-2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyrrolidine dihydrochloride
• (2S)-2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}pyrrolidine dihydrochloride

• MDL： MFCD33032426
• Inchi： 1S/C10H16N4.2ClH/c1-2-7-14-9(5-1)12-13-10(14)8-4-3-6-11-8;;/h8,11H,1-7H2;2*1H/t8-;;/m0../s1
• InChI Key： OJXZGQRIGOMYJE-JZGIKJSDSA-N
• SMILES： Cl.Cl.N12C(CCCC1)=NN=C2[C@@H]1CCCN1

Computed Properties

• Exact Mass: 264.0908520g/mol
• Monoisotopic Mass: 264.0908520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7Ų